Cas no 1225682-81-4 (2-(4-chlorophenyl)ethyl(2,2-dimethylpropyl)amine)

• Product Name: 2-(4-chlorophenyl)ethyl(2,2-dimethylpropyl)amine
• CAS No: 1225682-81-4
• MF: C₁₃H₂₀ClN
• MW: 225.75760269165
• CID: 5177358
• PubChem ID: 61323903
• Update Time: 2025-05-26

2-(4-chlorophenyl)ethyl(2,2-dimethylpropyl)amine Chemical and Physical Properties

Names and Identifiers

• n-(4-Chlorophenethyl)-2,2-dimethylpropan-1-amine
• [2-(4-chlorophenyl)ethyl](2,2-dimethylpropyl)amine
• Benzeneethanamine, 4-chloro-N-(2,2-dimethylpropyl)-
• 2-(4-chlorophenyl)ethyl(2,2-dimethylpropyl)amine

• Inchi： 1S/C13H20ClN/c1-13(2,3)10-15-9-8-11-4-6-12(14)7-5-11/h4-7,15H,8-10H2,1-3H3
• InChI Key： DKCVGVXTCAOJDE-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CCNCC(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 166
• XLogP3: 4.1
• Topological Polar Surface Area: 12

Additional information on 2-(4-chlorophenyl)ethyl(2,2-dimethylpropyl)amine

2-(4-Chlorophenyl)ethyl(2,2-dimethylpropyl)amine: An Overview of CAS No. 1225682-81-4

2-(4-Chlorophenyl)ethyl(2,2-dimethylpropyl)amine (CAS No. 1225682-81-4) is a versatile organic compound with a unique molecular structure that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its 4-chlorophenyl and 2,2-dimethylpropyl substituents, exhibits a range of biological activities that make it a valuable candidate for various applications.

The chemical structure of 2-(4-chlorophenyl)ethyl(2,2-dimethylpropyl)amine is composed of a 4-chlorophenyl ring attached to an ethyl group, which is further connected to a 2,2-dimethylpropyl amine moiety. This arrangement imparts the molecule with distinct physical and chemical properties, including solubility, stability, and reactivity. These properties are crucial for its potential use in drug development and other chemical applications.

Recent studies have highlighted the potential therapeutic applications of 2-(4-chlorophenyl)ethyl(2,2-dimethylpropyl)amine. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory and analgesic effects. The 4-chlorophenyl substituent is believed to play a critical role in modulating these biological activities by interacting with specific receptors in the body.

In addition to its anti-inflammatory properties, 2-(4-chlorophenyl)ethyl(2,2-dimethylpropyl)amine has also been investigated for its potential as an antidepressant. Preclinical studies have demonstrated that this compound can effectively modulate serotonin and norepinephrine levels in the brain, which are key neurotransmitters involved in mood regulation. These findings suggest that 2-(4-chlorophenyl)ethyl(2,2-dimethylpropyl)amine could be a promising lead compound for the development of new antidepressant drugs.

The synthesis of 2-(4-chlorophenyl)ethyl(2,2-dimethylpropyl)amine involves several well-established organic reactions. One common approach is to start with the reaction of 4-chlorobenzaldehyde with an appropriate amine derivative to form the desired intermediate. Subsequent steps involve reduction and functional group manipulation to achieve the final product. The synthetic route is highly reproducible and can be scaled up for industrial production.

The safety profile of 2-(4-chlorophenyl)ethyl(2,2-dimethylpropyl)amine has been extensively evaluated in both in vitro and in vivo studies. Toxicological assessments have shown that this compound exhibits low toxicity at therapeutic doses, making it a suitable candidate for further clinical development. However, as with any new chemical entity, ongoing safety monitoring is essential to ensure its long-term safety and efficacy.

In the context of drug discovery and development, 2-(4-chlorophenyl)ethyl(2,2-dimethylpropyl)amine represents an exciting opportunity for researchers and pharmaceutical companies. Its unique combination of biological activities and favorable pharmacological properties make it a valuable addition to the growing arsenal of compounds being explored for various therapeutic indications.

Beyond its medicinal applications, 2-(4-chlorophenyl)ethyl(2,2-dimethylpropyl)amine has also found use in other areas of chemistry. For example, it can serve as a building block for the synthesis of more complex molecules or as a ligand in catalytic reactions. The versatility of this compound underscores its importance in both academic research and industrial settings.

In conclusion, CAS No. 1225682-81-4, or 2-(4-chlorophenyl)ethyl(2,2-dimethylpropyl)amine, is a multifaceted organic compound with significant potential in various fields. Its unique molecular structure and diverse biological activities make it an intriguing subject for further investigation and development. As research continues to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in advancing our understanding and treatment of various diseases.